C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine

• IUPAC Name: (6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methanamine
• InChI: InChI=1S/C10H12ClNO2/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9/h4-5H,1-3,6,12H2
• InChI Key: KEKKRAXNERZNDG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C(=CC(=C2)CN)Cl)OC1
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• CAS No.: 893725-12-7

Description

“C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine” is a chemical compound with the IUPAC name 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanamine. It has a molecular weight of 179.22.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, transition metal (II) complexes were derived by the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives. The yield of a related compound was reported to be 92%, with a melting point of 170–172°C.

Molecular Structure Analysis

The molecular structure of “this compound” has been characterized by numerous analytical techniques such as NMR, FT-IR, UV–Vis, SEM, EDAX, mass spectrometry, ESR, powder XRD, TGA, magnetic susceptibility, elemental analysis, and molar conductance measurement.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 179.22. More detailed properties like melting point, boiling point, density, etc., are not explicitly mentioned in the retrieved sources.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on compounds with structures similar to "C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine" often focuses on their synthesis and structural characterization. For instance, Macías et al. (2011) discussed the synthesis and X-ray diffraction data of compounds including 6,8-dimethyl-cis-2-vinyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-4-ol, showcasing the methodologies for preparing such complex molecules and determining their crystalline structures (Macías et al., 2011).

Chemical Transformations and Reactivity

• Kalogirou et al. (2021) explored the synthesis and chemistry of Benzo[e][1,2,6]thiadiazino[3,4-b][1,4]diazepin-10(11H)-ones, detailing chemical transformations that could potentially apply to the synthesis or modification of the target compound (Kalogirou et al., 2021).

Potential Medicinal Chemistry Applications

• Lyukshenko et al. (2019) discussed the development of new technology for synthesizing benzodiazepine derivatives, a class of compounds related to the one . This research highlights the pharmaceutical relevance and synthetic pathways that could be applicable to related compounds for therapeutic purposes (Lyukshenko et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various targets, including katp channels and ampa receptors .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets, causing conformational changes that affect the function of these targets .

Biochemical Pathways

Compounds with similar structures have been reported to influence various pathways, including those involved in antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities .

Result of Action

Similar compounds have been reported to have a broad spectrum of activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer effects .